Cas no 40959-70-4 (Nonyl 3-oxobutanoate)

• Product Name: Nonyl 3-oxobutanoate
• CAS No: 40959-70-4
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 2634225
• PubChem ID: 4986951
• Update Time: 2025-04-21

Nonyl 3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• nonyl 3-oxobutanoate
• DTXSID70407269
• 40959-70-4
• DTXCID70358121
• AKOS024390797
• SCHEMBL10900752
• Nonyl 3-oxobutanoate

• Inchi： 1S/C13H24O3/c1-3-4-5-6-7-8-9-10-16-13(15)11-12(2)14/h3-11H2,1-2H3
• InChI Key： OXMOJULFKLVWDY-UHFFFAOYSA-N
• SMILES： O(C(CC(C)=O)=O)CCCCCCCCC

Computed Properties

• Exact Mass: 228.17254462Da
• Monoisotopic Mass: 228.17254462Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų